4-Hydroxymethylsalicylaldehyde
Overview
Description
4-Hydroxymethylsalicylaldehyde is a member of the class of benzaldehydes. It is a derivative of salicylaldehyde in which the hydrogen meta- to the phenolic hydroxy group is substituted by a hydroxymethyl group. It is also a member of phenols and an aromatic primary alcohol .
Molecular Structure Analysis
4-Hydroxymethylsalicylaldehyde contains a total of 19 bonds; 11 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aldehyde (aromatic), 1 hydroxyl group, and 1 aromatic hydroxyl .
Chemical Reactions Analysis
4-Hydroxymethylsalicylaldehyde is functionally related to salicylaldehyde. It is a member of benzaldehydes, a member of phenols, and an aromatic primary alcohol .
Physical And Chemical Properties Analysis
The molecular weight of 4-Hydroxymethylsalicylaldehyde is 152.15 g/mol. It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 3. It also has a Rotatable Bond Count of 2 .
Scientific Research Applications
Synthesis of Schiff Base Ligands
4-Hydroxymethylsalicylaldehyde: is utilized in the synthesis of Schiff base ligands . These ligands are crucial in coordination chemistry, serving as the connecting units for metal ions, which can lead to the formation of complex structures with diverse applications, including catalysis and materials science.
Antibacterial and Antibiofilm Activities
This compound has shown promise in antibacterial and antibiofilm activities, particularly against methicillin-resistant Staphylococcus aureus (MRSA) . It could act as a lead structure for developing new antibacterial drugs, which is significant given the increasing resistance to conventional antibiotics.
Tyrosinase Inhibition
It is a potential tyrosinase inhibitor present in African medicinal plants . Tyrosinase is an enzyme involved in melanin production, and its inhibition is a key target in treatments for hyperpigmentation disorders.
Organic Synthesis
4-Hydroxymethylsalicylaldehyde: is a valuable building block in organic synthesis . It’s used in the preparation of various organic compounds, drugs, and therapeutic agents, showcasing its versatility in chemical synthesis.
Natural Product Derivation
The compound is found in the root bark essential oil of Periploca sepium Bunge . It’s involved in the synthesis of natural products, which are compounds isolated from natural sources that can have biological activity.
Industrial Applications
Due to its chemical properties, 4-Hydroxymethylsalicylaldehyde has a range of industrial applications. It’s used in the preparation of organic compounds that are further utilized in various industries, including pharmaceuticals and cosmetics .
Safety and Hazards
Future Directions
While specific future directions for 4-Hydroxymethylsalicylaldehyde are not mentioned in the literature, hydrogels have been applied in the treatment of oral diseases and defect repair due to their three-dimensional network structure . This suggests potential applications for 4-Hydroxymethylsalicylaldehyde in the development of new materials for medical applications.
properties
IUPAC Name |
2-hydroxy-4-(hydroxymethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c9-4-6-1-2-7(5-10)8(11)3-6/h1-3,5,9,11H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWAQGWDSFNLJGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CO)O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40349662 |
Source
|
| Record name | 4-Hydroxymethylsalicylaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40349662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxymethylsalicylaldehyde | |
CAS RN |
156605-23-1 |
Source
|
| Record name | 2-Hydroxy-4-(hydroxymethyl)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=156605-23-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxymethylsalicylaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40349662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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